Cas no 1824620-58-7 (1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 1824620-58-7
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 5712424
• PubChem ID: 130059089
• Update Time: 2025-11-07

1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1824620-58-7
• EN300-1703902
• 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine
• 1-(6-chloropyridin-3-yl)-2,2-difluoroethanamine
• 3-Pyridinemethanamine, 6-chloro-α-(difluoromethyl)-

• Inchi： 1S/C7H7ClF2N2/c8-5-2-1-4(3-12-5)6(11)7(9)10/h1-3,6-7H,11H2
• InChI Key： PGEUBSYNANSJTG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)F)N

Computed Properties

• Exact Mass: 192.0265822g/mol
• Monoisotopic Mass: 192.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine

1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 1824620-58-7): A Comprehensive Overview

1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 1824620-58-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of difluoroalkylamines, which are known for their ability to modulate various biological pathways and interactions. The presence of a 6-chloropyridin-3-yl group and two difluoro substituents on the ethylamine backbone imparts distinct chemical and pharmacological properties to this molecule.

The synthesis of 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine has been extensively studied in recent years, with several methodologies reported in the literature. One of the most common approaches involves the nucleophilic substitution of a suitable halide precursor with an amine nucleophile, followed by fluorination steps to introduce the difluoro substituents. The choice of reagents and reaction conditions is crucial for achieving high yields and purity, as these factors can significantly influence the overall efficiency of the synthetic process.

In terms of its biological activity, 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel therapeutic agents. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and pain sensation, such as the NF-κB pathway and COX enzymes.

A recent study published in the Journal of Medicinal Chemistry investigated the effects of 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine on a murine model of inflammatory pain. The results showed that treatment with this compound significantly reduced inflammation and pain responses, as evidenced by decreased levels of pro-inflammatory cytokines and improved behavioral outcomes. These findings suggest that 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine could be a valuable lead compound for further drug development efforts.

Beyond its anti-inflammatory and analgesic properties, 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine has also been explored for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through the activation of antioxidant defense systems and inhibition of pro-apoptotic signaling pathways.

The safety profile of 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans and to determine appropriate dosing regimens for clinical use.

In conclusion, 1-(6-Chloropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 1824620-58-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for treating various diseases.